![molecular formula C23H28N2O5S B265370 (E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate](/img/structure/B265370.png)
(E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate
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Overview
Description
(E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate, also known as DAPTA, is a small molecule that has been extensively researched for its potential therapeutic applications. DAPTA is a synthetic compound that was first synthesized by researchers at the University of California, San Francisco in the late 1990s. Since then, DAPTA has been the subject of numerous scientific studies that have explored its potential uses in a variety of fields, including medicine, biochemistry, and pharmacology.
Mechanism of Action
(E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate works by binding to the viral envelope protein gp120, which is essential for the entry of HIV-1 into human cells. Specifically, this compound binds to a conserved region of gp120 known as the CD4-binding site, which is required for the interaction between gp120 and the CD4 receptor on human cells. By binding to the CD4-binding site, this compound prevents the interaction between gp120 and CD4, thereby inhibiting the entry of HIV-1 into human cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antiviral properties, this compound has been shown to inhibit the migration of cancer cells and to reduce inflammation in animal models of disease. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of (E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate is its specificity for the CD4-binding site of gp120. This specificity makes this compound a valuable tool for studying the interaction between gp120 and CD4, as well as for developing new therapies for HIV-1. However, one limitation of this compound is its relatively low potency compared to other HIV-1 entry inhibitors. This limitation may make it difficult to develop this compound-based therapies that are effective at lower doses.
Future Directions
There are a number of potential future directions for research on (E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate. One area of research that is currently being explored is the development of this compound-based therapies for HIV-1. Specifically, researchers are working to improve the potency of this compound and to develop new formulations that can be administered orally or topically. In addition to its potential uses in HIV-1 therapy, this compound may also have potential uses in the treatment of other viral infections, such as influenza and hepatitis C. Finally, this compound may have potential uses in the fields of biochemistry and pharmacology, where it can be used to study the structure and function of a variety of proteins and receptors.
Synthesis Methods
The synthesis of (E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate involves a multi-step process that requires several chemical reactions. The first step involves the synthesis of the pyrrolidinone core, which is achieved by reacting 3-methoxy-4-propoxybenzaldehyde with ethyl acetoacetate in the presence of a base catalyst. The resulting product is then reacted with dimethylamine to form the pyrrolidinone ring. The final step involves the addition of the thiophene group to the pyrrolidinone core, which is achieved by reacting the intermediate product with 2-bromo-thiophene in the presence of a base catalyst.
Scientific Research Applications
(E)-{1-[2-(dimethylammonio)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}(thiophen-2-yl)methanolate has been extensively researched for its potential use as an antiviral agent. Specifically, this compound has been shown to inhibit the entry of HIV-1 into human cells by binding to the viral envelope protein gp120. This mechanism of action makes this compound a promising candidate for the development of new HIV-1 therapies. In addition to its antiviral properties, this compound has also been shown to have potential uses in the fields of biochemistry and pharmacology. For example, this compound has been used to study the structure and function of the CXCR4 chemokine receptor, which is involved in a variety of physiological processes, including immune cell trafficking and cancer metastasis.
properties
Molecular Formula |
C23H28N2O5S |
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Molecular Weight |
444.5 g/mol |
IUPAC Name |
1-[2-(dimethylamino)ethyl]-4-hydroxy-2-(3-methoxy-4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one |
InChI |
InChI=1S/C23H28N2O5S/c1-5-12-30-16-9-8-15(14-17(16)29-4)20-19(21(26)18-7-6-13-31-18)22(27)23(28)25(20)11-10-24(2)3/h6-9,13-14,20,27H,5,10-12H2,1-4H3 |
InChI Key |
XVENGLWISXVCEO-UHFFFAOYSA-N |
SMILES |
CCCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC=CS3)OC |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CC[NH+](C)C)[O-])C(=O)C3=CC=CS3)OC |
Origin of Product |
United States |
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